5-chloro-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-chloro-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H17ClFN3OS2.ClH/c1-21(2)9-4-10-22(16(23)13-7-8-14(18)24-13)17-20-15-11(19)5-3-6-12(15)25-17;/h3,5-8H,4,9-10H2,1-2H3;1H
• InChI Key: RSQODFFTNIJDCF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=C(S3)Cl.Cl
• Molecular Formula: C17H18Cl2FN3OS2
• Molecular Weight: 434.4 g/mol

Description

5-chloro-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H18Cl2FN3OS2 and its molecular weight is 434.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Many studies focus on the synthesis and characterization of complex molecules, including those containing elements such as thiophene, carboxamide, and fluorine, which are similar to the query compound. For instance, Talupur, Satheesh, and Chandrasekhar (2021) described the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-2-carboxamides, highlighting the importance of these compounds in developing new antimicrobial agents Talupur et al., 2021.

Antimicrobial and Antitubercular Activity

Compounds with thiophene and carboxamide functionalities have been evaluated for their antimicrobial and antitubercular activities. Marvadi et al. (2020) synthesized novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides and evaluated them for antitubercular activity, showing promise as antitubercular agents with lower cytotoxicity profiles Marvadi et al., 2020.

Anticancer Agents

The search for novel anticancer agents has led to the exploration of fluorinated benzene-carboxamide derivatives. Butler et al. (2013) synthesized N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives and evaluated them as potential anticancer agents, indicating the role of such compounds in cancer therapy Butler et al., 2013.

Material Science and Polymer Research

In material science, the synthesis of aromatic polyamides bearing ether and isopropylidene links in the main chain, as reported by Hsiao and Yu (1996), demonstrates the application of complex molecules in developing new materials with specific thermal and mechanical properties Hsiao & Yu, 1996.